Cas no 922473-69-6 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide
• CAS No: 922473-69-6
• MF: C₂₃H₂₂N₂O₃S₃
• MW: 470.627381801605
• CID: 5448065
• PubChem ID: 41363555
• Update Time: 2025-10-29

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-3-phenyl-N-(2-(thiophen-2-yl)ethyl)propanamide
• 922473-69-6
• F2996-0646
• VU0507296-1
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-[2-(thiophen-2-yl)ethyl]propanamide
• AKOS024479518
• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(2-thiophen-2-ylethyl)propanamide
• N-[6-(Methylsulfonyl)-2-benzothiazolyl]-N-[2-(2-thienyl)ethyl]benzenepropanamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide

• Inchi： 1S/C23H22N2O3S3/c1-31(27,28)19-10-11-20-21(16-19)30-23(24-20)25(14-13-18-8-5-15-29-18)22(26)12-9-17-6-3-2-4-7-17/h2-8,10-11,15-16H,9,12-14H2,1H3
• InChI Key： ZBRSBHHYUPZKBO-UHFFFAOYSA-N
• SMILES： C1(CCC(N(C2=NC3=CC=C(S(C)(=O)=O)C=C3S2)CCC2SC=CC=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 470.07925609g/mol
• Monoisotopic Mass: 470.07925609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 675.6±65.0 °C(Predicted)
• pka: -0.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide

N-(6-Methanesulfonyl-1,3-Benzothiazol-2-Yl)-3-Phenyl-N-2-(Thiophen-2-Yl)Ethylpropanamide: A Comprehensive Overview

N-(6-Methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide (CAS No: 922473-69-6) is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and material science. This compound has garnered significant attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

The molecular structure of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenyl-N-2-(thiophen-2-yl)ethylpropanamide is characterized by a benzothiazole ring system, which serves as the core framework. The benzothiazole moiety is further substituted with a methanesulfonyl group at position 6 and a propanamide group at position 2. The propanamide group is itself substituted with a phenyl group and a thiophene moiety, adding complexity to the molecule's structure. This intricate architecture contributes to the compound's unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of electron-withdrawing groups such as methanesulfonyl and thiophene in this compound enhances its ability to interact with these targets, making it a promising candidate for therapeutic applications.

The synthesis of N-(6-methanesulfonyl-1,3-benzothiazol-2-Yl)-3-PHENYL-N-(THIOPHENYL)ethylpropanamide involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most exciting aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, it has shown promise in modulating ion channels involved in pain signaling, suggesting its potential as an analgesic.

Another area of interest lies in its application as a building block for advanced materials. The thiophene moiety within the molecule contributes to its electronic properties, making it a candidate for use in organic electronics or optoelectronic devices.

In conclusion, N-(6-methanesulfonyl-1,3-benzothiazol-2-Yl)-3-PHENYL-N-(THIOPHENYL)ethylpropanamide (CAS No: 922473–69–6) represents a fascinating intersection of chemistry and biology. Its complex structure and diverse functional groups offer numerous opportunities for further research and development across various scientific disciplines.